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Compound of Interest

Compound Name: Dalbergin

Cat. No.: B191465 Get Quote

An HPLC (High-Performance Liquid Chromatography) method for the quantification of

Dalbergin is a critical analytical tool for researchers in phytochemistry, pharmacology, and drug

development. Dalbergin, a neoflavonoid primarily found in plant species of the Dalbergia

genus, such as Dalbergia sissoo (Indian Rosewood), is recognized for its diverse

pharmacological properties.[1][2][3] These include anti-inflammatory, antioxidant, and potential

anticancer activities.[2] Accurate and precise quantification of Dalbergin is essential for the

standardization of herbal extracts, pharmacokinetic studies, and quality control of therapeutic

formulations.[4][5]

This document provides a comprehensive application note and a detailed protocol for the

development and validation of an HPLC method for Dalbergin quantification.

Chemical Properties of Dalbergin
Dalbergin (6-hydroxy-7-methoxy-4-phenylcoumarin) is a member of the neoflavonoid class of

polyphenolic compounds.[2][4] It is characterized by a 4-phenylcoumarin backbone.[2]

Understanding its physicochemical properties is fundamental to developing a robust HPLC

method.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b191465?utm_src=pdf-interest
https://www.benchchem.com/product/b191465?utm_src=pdf-body
https://www.benchchem.com/product/b191465?utm_src=pdf-body
https://www.phytojournal.com/archives/2017/vol6issue6/PartAI/6-6-416-995.pdf
https://www.benchchem.com/product/b191465
https://phcogrev.com/sites/default/files/PharmacognRev-18-36-137.pdf
https://www.benchchem.com/product/b191465
https://www.benchchem.com/product/b191465?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9650263/
https://www.mdpi.com/1420-3049/25/2/389
https://www.benchchem.com/product/b191465?utm_src=pdf-body
https://www.benchchem.com/product/b191465?utm_src=pdf-body
https://www.benchchem.com/product/b191465?utm_src=pdf-body
https://www.benchchem.com/product/b191465
https://pmc.ncbi.nlm.nih.gov/articles/PMC9650263/
https://www.benchchem.com/product/b191465
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₆H₁₂O₄

Molecular Weight 268.26 g/mol [2][6]

Appearance Pale yellow powder

Solubility
Low solubility in water, soluble in organic

solvents like methanol and acetonitrile.[4][6][7]

UV Maximum Absorbance (λmax) Typically around 325 nm

HPLC Method Development and Validation
A reverse-phase HPLC method is generally suitable for the analysis of moderately polar

compounds like Dalbergin. The method described here utilizes a C18 column with a mobile

phase consisting of an organic solvent and acidified water to ensure sharp peak shapes and

good resolution.

Optimized Chromatographic Conditions
Parameter Recommended Condition

Instrument
HPLC system with UV/Vis or Photodiode Array

(PDA) Detector

Column C18, 5 µm particle size, 4.6 x 150 mm

Mobile Phase Acetonitrile and 0.1% Formic Acid in Water (v/v)

Elution Mode
Isocratic (e.g., 60:40 Acetonitrile:Water) or

Gradient

Flow Rate 1.0 mL/min[8]

Detection Wavelength 325 nm[9]

Injection Volume 10 µL[8]

Column Temperature 30 °C[8]
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Summary of Method Validation Parameters
The following table summarizes typical validation parameters for a robust HPLC method for

Dalbergin quantification, based on similar validated methods for flavonoids.[5][10][11]

Validation Parameter
Typical Acceptance
Criteria

Example Performance
Data

Linearity (r²) ≥ 0.998 > 0.999

Range e.g., 0.2 - 150 µg/mL[8]
Demonstrates linearity across

a wide concentration range.

Limit of Detection (LOD) Signal-to-Noise Ratio of 3:1 e.g., 0.1 µg/mL[8]

Limit of Quantification (LOQ) Signal-to-Noise Ratio of 10:1 e.g., 0.2 µg/mL[8]

Precision (%RSD)
Intra-day: < 2%; Inter-day: <

3%
< 5.0%[5][10]

Accuracy (Recovery %) 95 - 105% 94.18–101.97%[5][10]

Specificity
No interfering peaks at the

retention time of Dalbergin.

Peak purity analysis confirms

specificity.

Retention Time (RT)
Consistent RT under identical

conditions.

e.g., ~5-10 minutes (varies

with exact conditions)

Experimental Protocols
This section provides detailed, step-by-step procedures for quantifying Dalbergin.

Materials and Reagents
Dalbergin reference standard (>99% purity)

HPLC-grade Acetonitrile[5]

HPLC-grade Methanol[5]

Formic Acid (analytical grade)[5]
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Deionized water (Milli-Q or equivalent)[5]

Plant material (e.g., dried and powdered Dalbergia sissoo stem bark)[1][9]

0.22 µm or 0.45 µm syringe filters

Instrumentation
High-Performance Liquid Chromatography (HPLC) system equipped with:

Degasser

Quaternary or Binary Pump

Autosampler

Column Oven

UV/Vis or PDA Detector

Analytical balance

Ultrasonic bath

Vortex mixer

Centrifuge

Preparation of Standard Solutions
Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of Dalbergin reference

standard and transfer it to a 10 mL volumetric flask. Dissolve and make up the volume with

methanol. This solution should be stored at 4°C, protected from light.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock solution with the mobile phase to achieve concentrations ranging from 0.2

µg/mL to 150 µg/mL (or another appropriate range). These solutions are used to construct

the calibration curve.[8]
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Sample Preparation (from Plant Material)
An efficient extraction is crucial for accurate quantification. Ultrasonic extraction is a rapid and

effective method.[5]

Weighing: Accurately weigh about 0.2 g of the dried, powdered plant material into a

centrifuge tube.[5]

Extraction: Add 25 mL of 70% methanol to the tube.[5]

Ultrasonication: Place the tube in an ultrasonic water bath and sonicate for 45 minutes.[5]

Centrifugation: Centrifuge the extract at 4000 rpm for 10 minutes to pellet the solid material.

Filtration: Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial before

injection.[5]

HPLC Analysis and Quantification
System Equilibration: Purge the HPLC system and equilibrate the column with the mobile

phase for at least 30 minutes or until a stable baseline is achieved.

Calibration Curve: Inject 10 µL of each working standard solution in triplicate. Record the

peak area for each concentration. Plot a calibration curve of peak area versus concentration.

Sample Analysis: Inject 10 µL of the prepared sample extract.

Identification: Identify the Dalbergin peak in the sample chromatogram by comparing its

retention time with that of the reference standard.

Quantification: Calculate the concentration of Dalbergin in the sample using the regression

equation from the calibration curve.

Calculation
The amount of Dalbergin in the plant sample is calculated using the following formula:

Dalbergin Content (mg/g) = (C x V x D) / W
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Where:

C = Concentration of Dalbergin from the calibration curve (mg/mL)

V = Volume of the extraction solvent (mL)

D = Dilution factor (if any)

W = Weight of the plant sample (g)

Workflow and Process Visualization
The following diagrams illustrate the logical flow of the HPLC method development and the

experimental workflow for Dalbergin quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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